Asoxime dimethanesulfonate
Asoxime dimethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
144252-71-1
VCID:
VC21168042
InChI:
InChI=1S/C14H14N4O3.2CH4O3S/c15-14(19)12-4-7-17(8-5-12)10-21-11-18-6-2-1-3-13(18)9-16-20;2*1-5(2,3)4/h1-9H,10-11H2,(H-,15,19);2*1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC=[N+](C(=C1)C=NO)COC[N+]2=CC=C(C=C2)C(=O)N
Molecular Formula:
C16H22N4O9S2
Molecular Weight:
478.5 g/mol
Asoxime dimethanesulfonate
CAS No.: 144252-71-1
Cat. No.: VC21168042
Molecular Formula: C16H22N4O9S2
Molecular Weight: 478.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144252-71-1 |
|---|---|
| Molecular Formula | C16H22N4O9S2 |
| Molecular Weight | 478.5 g/mol |
| IUPAC Name | 1-[[2-[(E)-hydroxyiminomethyl]pyridin-1-ium-1-yl]methoxymethyl]pyridin-1-ium-4-carboxamide;methanesulfonate |
| Standard InChI | InChI=1S/C14H14N4O3.2CH4O3S/c15-14(19)12-4-7-17(8-5-12)10-21-11-18-6-2-1-3-13(18)9-16-20;2*1-5(2,3)4/h1-9H,10-11H2,(H-,15,19);2*1H3,(H,2,3,4) |
| Standard InChI Key | KSZUKDJWBYNHBO-IGUOPLJTSA-N |
| Isomeric SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=C/C(=C\[NH+]=O)/N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N |
| SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC=[N+](C(=C1)C=NO)COC[N+]2=CC=C(C=C2)C(=O)N |
| Canonical SMILES | CS(=O)(=O)[O-].CS(=O)(=O)[O-].C1=CC(=C[NH+]=O)N(C=C1)COC[N+]2=CC=C(C=C2)C(=O)N |
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